Cas no 1037131-77-3 ((1-(3-fluorophenyl)cyclobutyl)methanamine)

(1-(3-fluorophenyl)cyclobutyl)methanamine structure
1037131-77-3 structure
Product Name:(1-(3-fluorophenyl)cyclobutyl)methanamine
CAS No:1037131-77-3
MF:C11H14FN
MW:179.233966350555
MDL:MFCD11188946
CID:2117608
PubChem ID:28937882
Update Time:2025-04-21

(1-(3-fluorophenyl)cyclobutyl)methanamine Chemical and Physical Properties

Names and Identifiers

    • (1-(3-fluorophenyl)cyclobutyl)methanamine
    • [1-(3-fluorophenyl)cyclobutyl]methanamine
    • EN300-658420
    • 1-[1-(3-Fluorophenyl)cyclobutyl]methanamine
    • SY225911
    • 1037131-77-3
    • DTXSID10651820
    • CS-0217010
    • DB-059038
    • 840-953-7
    • MFCD11188946
    • 1-(3-Fluorophenyl)cyclobutanemethanamine
    • MRB13177
    • AC2778
    • AKOS009264987
    • MDL: MFCD11188946
    • Inchi: 1S/C11H14FN/c12-10-4-1-3-9(7-10)11(8-13)5-2-6-11/h1,3-4,7H,2,5-6,8,13H2
    • InChI Key: QVKLJTPSPVHTRP-UHFFFAOYSA-N
    • SMILES: FC1=CC=CC(=C1)C1(CN)CCC1

Computed Properties

  • Exact Mass: 179.111027613Da
  • Monoisotopic Mass: 179.111027613Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 26Ų

Experimental Properties

  • Density: 1.1±0.1 g/cm3
  • Boiling Point: 261.7±23.0 °C at 760 mmHg
  • Flash Point: 123.0±10.5 °C
  • Vapor Pressure: 0.0±0.5 mmHg at 25°C

(1-(3-fluorophenyl)cyclobutyl)methanamine Security Information

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Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
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Enamine
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1037131-77-3 95.0%
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Enamine
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Enamine
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